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Compound of Interest

Compound Name: Chandrananimycin C

Cat. No.: B15559938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth look at the spectroscopic data of Chandrananimycin
C, a novel anticancer antibiotic. The following sections detail the mass spectrometry and

nuclear magnetic resonance (NMR) data, the experimental protocols used for their acquisition,

and visualizations to aid in understanding the molecular structure and analytical workflow. The

data presented is crucial for the identification, characterization, and further development of this

potent natural product.

Spectroscopic Data of Chandrananimycin C
The structural elucidation of Chandrananimycin C was accomplished through detailed

interpretation of mass spectrometry (MS) and one- and two-dimensional NMR spectroscopy.[1]

The quantitative data are summarized in the tables below for ease of reference and

comparison.

Mass Spectrometry Data
High-resolution mass spectrometry was utilized to determine the molecular formula of

Chandrananimycin C.
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Ion m/z Formula

[M+H]+ 389.0925 C20H17N2O6

[M+Na]+ 411.0744 C20H16N2NaO6

Table 1: High-Resolution Mass Spectrometry Data for Chandrananimycin C

Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR spectra were recorded in DMSO-d₆ at 500 MHz and 125 MHz,

respectively. These data provide the carbon-hydrogen framework of the molecule.
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Position δH (ppm), mult. (J in Hz) δC (ppm)

1 - 144.2

2 - 148.9

3 - 120.5

4 7.92, s 129.8

4a - 132.8

5a - 134.5

6 7.69, d (8.5) 125.1

7 7.33, t (8.5) 123.8

8 7.72, d (8.5) 130.4

9 7.60, s 116.7

9a - 141.7

10 - 182.7

1' - 128.4

2' 7.01, d (8.5) 115.9

3' 7.89, dd (8.5, 2.0) 131.5

4' - 162.3

5' 7.91, d (2.0) 114.8

6' - -

NH 11.9, br s -

OH 10.4, br s -

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Chandrananimycin C (in DMSO-d₆)

Experimental Protocols
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The isolation and spectroscopic analysis of Chandrananimycin C followed a series of detailed

procedures to ensure the purity and integrity of the compound.

Isolation and Purification
Chandrananimycin C was isolated from the culture broth of a marine Actinomadura sp. isolate

M045.[1] The production of this antibiotic was achieved by varying the medium composition

and growth conditions.[1] The work-up of the crude extract involved chromatographic

techniques to yield the pure compound.[1]

Spectroscopic Analysis
NMR Spectroscopy: ¹H NMR, ¹³C NMR, COSY, HMQC, and HMBC spectra were recorded

on a Varian Unity 500 spectrometer. Chemical shifts were referenced to the solvent signals

of DMSO-d₆ (δH 2.50, δC 39.5).

Mass Spectrometry: High-resolution mass spectra were obtained using a Finnigan MAT 95

mass spectrometer (ESI).

Visualizations
The following diagrams illustrate the general workflow for spectroscopic analysis of a natural

product and the key correlations used in the structure elucidation of Chandrananimycin C.
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Caption: General workflow for the isolation and spectroscopic analysis of a natural product.
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Caption: Logical relationships in the structure elucidation of Chandrananimycin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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